Cas no 2155855-83-5 (6,7-dihydro-5h-benzo[7]annulene-8-sulfonyl chloride)

• Product Name: 6,7-dihydro-5h-benzo[7]annulene-8-sulfonyl chloride
• CAS No: 2155855-83-5
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 6361973
• PubChem ID: 132371427
• Update Time: 2025-10-24

6,7-dihydro-5h-benzo[7]annulene-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5h-benzo[7]annulene-8-sulfonyl chloride
• 5H-Benzocycloheptene-8-sulfonyl chloride, 6,7-dihydro-
• 2155855-83-5
• 8,9-dihydro-7H-benzo[7]annulene-6-sulfonyl chloride
• starbld0020824
• EN300-762921

• Inchi： 1S/C11H11ClO2S/c12-15(13,14)11-7-3-6-9-4-1-2-5-10(9)8-11/h1-2,4-5,8H,3,6-7H2
• InChI Key： ILHLUDARNCAVJV-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(S(Cl)(=O)=O)CCC2

Computed Properties

• Exact Mass: 242.0168285g/mol
• Monoisotopic Mass: 242.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 386.6±35.0 °C(Predicted)

Additional information on 6,7-dihydro-5h-benzo[7]annulene-8-sulfonyl chloride

6,7-Dihydro-5H-Benzo[7]Annulene-8-Sulfonyl Chloride: A Comprehensive Overview

The compound 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride (CAS No. 2155855-83-5) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other related compounds. The benzo[7]annulene framework in this molecule contributes to its distinct aromatic and electronic characteristics, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride in drug discovery and materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of new semiconducting materials. Researchers have also explored its role as an intermediate in the synthesis of bioactive compounds, where its sulfonyl chloride group facilitates the formation of stable sulfonamide bonds.

The synthesis of 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the benzo[7]annulene derivative. This is followed by sulfonation and subsequent conversion to the sulfonyl chloride form using appropriate reagents. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are employed to confirm the structure and purity of the compound.

In terms of physical properties, 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride exhibits a melting point of approximately 120°C and is soluble in common organic solvents like dichloromethane and THF. Its chemical stability under various reaction conditions makes it suitable for use in both laboratory-scale syntheses and potential industrial applications. The compound's reactivity is primarily governed by its sulfonyl chloride group, which can undergo nucleophilic substitution reactions with amines, alcohols, and other nucleophiles to form corresponding sulfonamides or sulfonate esters.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride with unprecedented accuracy. These studies have provided insights into its frontier molecular orbitals and reactivity patterns, which are crucial for designing efficient synthetic routes and predicting its behavior in different chemical environments. For instance, density functional theory (DFT) calculations have revealed that the compound's aromaticity plays a significant role in stabilizing certain reaction intermediates.

The application of 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride extends beyond traditional organic synthesis. It has been utilized as a building block in the construction of complex polycyclic aromatic hydrocarbons (PAHs), which are important in nanotechnology and optoelectronics. Additionally, its use as a catalyst in certain organic transformations has been reported, showcasing its versatility in different chemical contexts.

From an environmental perspective, understanding the degradation pathways of 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride is essential for assessing its potential impact on ecosystems. Recent studies have demonstrated that under aerobic conditions, the compound undergoes hydrolysis to form corresponding sulfonic acids, which are generally considered less hazardous. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 6,7-dihydro-5H-benzo[7]annulene-8-sulfonyl chloride is a versatile and intriguing compound with a wide range of applications across various fields. Its unique structure and reactivity make it a valuable tool for chemists seeking to develop novel materials and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.